Cas no 2228139-97-5 (2-(3-methoxy-4-nitrophenyl)ethyl(methyl)amine)

• Product Name: 2-(3-methoxy-4-nitrophenyl)ethyl(methyl)amine
• CAS No: 2228139-97-5
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 6571246
• PubChem ID: 165650831
• Update Time: 2025-10-24

2-(3-methoxy-4-nitrophenyl)ethyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxy-4-nitrophenyl)ethyl(methyl)amine
• [2-(3-methoxy-4-nitrophenyl)ethyl](methyl)amine
• EN300-1757909
• 2228139-97-5

• Inchi： 1S/C10H14N2O3/c1-11-6-5-8-3-4-9(12(13)14)10(7-8)15-2/h3-4,7,11H,5-6H2,1-2H3
• InChI Key： QCWUJUSINILTDQ-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CCNC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 67.1Ų

Additional information on 2-(3-methoxy-4-nitrophenyl)ethyl(methyl)amine

2-(3-Methoxy-4-Nitrophenyl)Ethyl(Methyl)Amine: A Comprehensive Overview

The compound with CAS No. 2228139-97-5, commonly referred to as 2-(3-methoxy-4-nitrophenyl)ethyl(methyl)amine, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The long-chain amines and aromatic substituents present in its structure make it a versatile compound with promising prospects in drug discovery, agrochemicals, and advanced materials.

2-(3-Methoxy-4-nitrophenyl)ethyl(methyl)amine is characterized by its nitro group at the para position of the phenyl ring and a methoxy group at the meta position. These substituents not only influence the electronic properties of the molecule but also play a crucial role in determining its reactivity and stability. Recent studies have highlighted the importance of such substituted aromatic compounds in modulating biological activities, making this compound a valuable candidate for further exploration.

The synthesis of 2-(3-methoxy-4-nitrophenyl)ethyl(methyl)amine involves a multi-step process that typically includes nucleophilic substitution, aromatic substitution, and amine formation. Researchers have optimized these steps to achieve higher yields and better purity levels. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. This advancement underscores the importance of modern synthetic techniques in enhancing the production efficiency of such compounds.

In terms of applications, 2-(3-methoxy-4-nitrophenyl)ethyl(methyl)amine has shown potential in the development of novel pharmaceutical agents. Its ability to act as a precursor for bioactive molecules has been validated in several studies. For example, recent research indicates that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic purposes. Additionally, its role as an intermediate in the synthesis of more complex molecules further highlights its utility in medicinal chemistry.

The structural versatility of 2-(3-methoxy-4-nitrophenyl)ethyl(methyl)amine also makes it an attractive candidate for use in agrochemicals. Its ability to interact with various biological systems suggests potential applications in pest control and crop protection. However, further studies are required to fully understand its efficacy and safety profile in agricultural settings.

From an environmental standpoint, understanding the degradation pathways and toxicity profile of 2-(3-methoxy-4-nitrophenyl)ethyl(methyl)amine is crucial for ensuring its safe use. Recent eco-toxicological assessments have provided insights into its biodegradability and potential impact on aquatic ecosystems. These findings are essential for guiding regulatory decisions and promoting sustainable practices in chemical manufacturing.

In conclusion, 2-(3-methoxy-4-nitrophenyl)ethyl(methyl)amine represents a valuable compound with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a key player in the development of innovative chemical products. As ongoing studies continue to uncover new facets of this compound's properties and uses, its significance in both academic and industrial settings is expected to grow further.